Cas no 17299-19-3 (Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI))

• Product Name: Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
• CAS No: 17299-19-3
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• CID: 225695
• PubChem ID: 284419
• Update Time: 2025-04-19

Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
• (4-methylphenyl) 2-phenylcyclopropane-1-sulfonate
• 4-methylphenyl 2-phenylcyclopropanesulfonate
• AC1L60TI
• AC1Q6XZ6
• AG-J-74422
• AR-1G3785
• CTK4D4446
• NSC140235
• p-Tolyl-trans-2-phenyl-cyclopropansulfonat
• DTXSID60300972
• 17299-19-3
• NSC-140235

• Inchi： 1S/C16H16O3S/c1-12-7-9-14(10-8-12)19-20(17,18)16-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3
• InChI Key： XXSJWKJMVZOCQR-UHFFFAOYSA-N
• SMILES： S(C1CC1C1C=CC=CC=1)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 288.08208
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37